5-Fluoro-1,3-benzoxazol-6-amine

• IUPAC Name: 5-fluoro-1,3-benzoxazol-6-amine
• InChI: InChI=1S/C7H5FN2O/c8-4-1-6-7(2-5(4)9)11-3-10-6/h1-3H,9H2
• InChI Key: BXLZZZQNYGMOIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC2=C1OC=N2)F)N
• Molecular Formula: C7H5FN2O
• Molecular Weight: 152.13 g/mol

Description

5-Fluoro-1,3-benzoxazol-6-amine, commonly known as FBXA, is a widely studied compound due to its unique properties and potential applications in a variety of fields. FBXA is a heterocyclic aromatic compound and has been studied extensively in the fields of organic chemistry, biochemistry, and medicine. It is a key intermediate in the synthesis of several drugs and has been used in a variety of laboratory experiments.

Scientific Research Applications

Antibacterial and Antifungal Properties

• Some derivatives of benzoxazoles and benzoxazolone, such as 2-cyclic amine-1,3-benzoxazoles and 5-chloro-3-alkyl substituted-1,3-benzoxazol-2(3H)-ones, have shown moderate to good antibacterial and antifungal activity, indicating potential use in antimicrobial therapies (Murty et al., 2011).

Synthesis of Novel Fluorescent Compounds

• The synthesis of new 3-benzoxa/thiazol-2-ylquinolinemaleimides and their fluorescence properties have been explored. Specifically, derivatives like 3-benzothiazol-2-ylquinoline-5-maleimide show significant enhancement in fluorescence upon thiol addition, making them suitable as sensitive thiol detection and quantitation reagents (Nair & Rajasekharan, 2004).

Applications in Polymer Science

• New bis(ether-amine) monomers, such as 5-(2-benzoxazole)-1,3-bis(4-aminophenoxy)benzene, have been synthesized and used to prepare modified poly(ether-imide)s bearing pendent benzoxazole groups. These polymers exhibit high thermal stability and glass transition temperatures, suggesting their utility in high-performance materials (Toiserkani, 2011).

Synthesis of Amino Acids

• Studies have demonstrated routes for synthesizing α-trifluoromethyl substituted aromatic and heteroaromatic amino acids using 5-fluoro-4-trifluoromethyl-1,3-oxazole, highlighting its potential as a synthetic building block for complex amino acids (Burger et al., 2006).

Anticancer Properties

• Derivatives such as 2-cyclic amine-1,3-benzoxazoles and 3-[3-(cyclic amino)propyl]-1,3-benzoxazol-2(3H)-ones have been synthesized and evaluated for their cytotoxic effects on human cancer cell lines, indicating their potential as anticancer agents (Murty et al., 2011).

Mechanism of Action

Mode of Action

Similar compounds have been shown to interact with their targets through various mechanisms, such as competitive inhibition, allosteric modulation, or covalent bonding .

Pharmacokinetics

Therefore, its bioavailability, half-life, metabolism, and excretion rates are currently unknown .

Result of Action

Given the lack of specific studies on this compound, it is difficult to predict its potential effects on cellular function .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its interactions with its targets. Specific information on how these factors influence the action of 5-fluoro-1,3-benzoxazol-6-amine is currently unavailable .